Cas no 742107-57-9 ((3,4-Dichlorophenyl)(phenyl)methanamine Hydrochloride)

3,4-Dichlorophenyl)(phenyl)methanamine Hydrochloride is a hydrochloride salt of a substituted methanamine derivative, featuring both phenyl and 3,4-dichlorophenyl functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The hydrochloride form enhances solubility and stability, facilitating handling and storage. Its structural features, including the dichlorophenyl moiety, may contribute to interactions with biological targets, making it valuable in medicinal chemistry applications. The product is typically characterized by high purity and consistent quality, ensuring reliability in synthetic workflows. Proper handling requires adherence to standard safety protocols for amine hydrochlorides.
(3,4-Dichlorophenyl)(phenyl)methanamine Hydrochloride structure
742107-57-9 structure
Product Name:(3,4-Dichlorophenyl)(phenyl)methanamine Hydrochloride
CAS No:742107-57-9
MF:C13H12Cl3N
MW:288.600080490112
CID:560400
PubChem ID:45791711
Update Time:2025-09-28

(3,4-Dichlorophenyl)(phenyl)methanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,3,4-dichloro-a-phenyl-,hydrochloride (1:1)
    • (3,4-dichlorophenyl)-phenylmethanamine
    • C-(3,4-DICHLORO-PHENYL)-C-PHENYL-METHYLAMINE HYDROCHLORIDE
    • AGN-PC-00VAF8
    • C-(3,4-Dichloro-phenyl)-C-phenyl-methylamine 1HCl salt
    • SureCN4208516
    • (3,4-dichlorophenyl)(phenyl)methanamine hydrochloride
    • EN300-50038
    • (3,4-dichlorophenyl)(phenyl)methanamine hcl
    • CS-0250180
    • (3,4-dichlorophenyl)-phenylmethanamine;hydrochloride
    • 742107-57-9
    • AKOS016903167
    • Z600428570
    • F83220
    • c-(3,4-dichloro-phenyl)-c-phenyl-methylaminehydrochloride
    • (3,4-Dichlorophenyl)(phenyl)methanamine Hydrochloride
    • Inchi: 1S/C13H11Cl2N.ClH/c14-11-7-6-10(8-12(11)15)13(16)9-4-2-1-3-5-9;/h1-8,13H,16H2;1H
    • InChI Key: JJLZGUSMBKWROL-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C(C1C=CC=CC=1)N)Cl.Cl

Computed Properties

  • Exact Mass: 287.00400
  • Monoisotopic Mass: 287.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2

Experimental Properties

  • Melting Point: NA
  • PSA: 26.02000
  • LogP: 5.54380

(3,4-Dichlorophenyl)(phenyl)methanamine Hydrochloride Security Information

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